Iron(III) 1,3,5-benzenetricarboxylate hydrate, porous (F-free MIL-100(Fe), KRICT F100) [Iron trimesate] Iron(III) 1,3,5-benzenetricarboxylate hydrate, porous (F-free MIL-100(Fe), KRICT F100) [Iron trimesate]
Brand Name: Vulcanchem
CAS No.: 1257379-83-1
VCID: VC11676886
InChI: InChI=1S/2C9H6O6.3Fe.3H2O.O/c2*10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;;;;;;;/h2*1-3H,(H,10,11)(H,12,13)(H,14,15);;;;3*1H2;/q;;3*+3;;;;-2/p-7
SMILES: C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.[OH-].[O-2].[Fe+3].[Fe+3].[Fe+3]
Molecular Formula: C18H11Fe3O16
Molecular Weight: 650.8 g/mol

Iron(III) 1,3,5-benzenetricarboxylate hydrate, porous (F-free MIL-100(Fe), KRICT F100) [Iron trimesate]

CAS No.: 1257379-83-1

Cat. No.: VC11676886

Molecular Formula: C18H11Fe3O16

Molecular Weight: 650.8 g/mol

* For research use only. Not for human or veterinary use.

Iron(III) 1,3,5-benzenetricarboxylate hydrate, porous (F-free MIL-100(Fe), KRICT F100) [Iron trimesate] - 1257379-83-1

CAS No. 1257379-83-1
Molecular Formula C18H11Fe3O16
Molecular Weight 650.8 g/mol
IUPAC Name benzene-1,3,5-tricarboxylate;iron(3+);oxygen(2-);hydroxide;dihydrate
Standard InChI InChI=1S/2C9H6O6.3Fe.3H2O.O/c2*10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;;;;;;;/h2*1-3H,(H,10,11)(H,12,13)(H,14,15);;;;3*1H2;/q;;3*+3;;;;-2/p-7
Standard InChI Key SMLBFMJBZCXCLA-UHFFFAOYSA-G
SMILES C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.[OH-].[O-2].[Fe+3].[Fe+3].[Fe+3]
Canonical SMILES C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.[OH-].[O-2].[Fe+3].[Fe+3].[Fe+3]

Iron(III) 1,3,5-benzenetricarboxylate hydrate, commonly referred to as Iron trimesate, is a metal-organic framework (MOF) known for its porous structure and applications in various fields such as adsorption and catalysis. This compound is also identified by its CAS number, 1257379-83-1, and is often denoted as F-free MIL-100(Fe) or KRICT F100 .

Chemical Formula and Molecular Weight

  • Molecular Formula: C18H8Fe3O16

  • Molecular Weight: 647.78 g/mol .

Synthesis and Preparation

Iron trimesate can be synthesized through various methods, often involving the reaction of iron salts with 1,3,5-benzenetricarboxylic acid (trimesic acid) under controlled conditions. The synthesis can be tailored to produce materials with specific properties, such as porosity and surface area, which are crucial for applications like gas storage and catalysis .

Adsorption

Iron trimesate MOFs have been explored for their ability to adsorb various substances, including arsenic species (As(III) and As(V)), due to their high surface area and porosity. The adsorption efficiency can be influenced by factors such as pH, contact time, and the amount of adsorbent used .

Catalysis

MOFs like Iron trimesate can serve as catalysts or catalyst supports due to their tunable properties and the presence of metal centers that can participate in chemical reactions.

Research Findings

Recent studies have highlighted the potential of Iron trimesate MOFs in environmental remediation, particularly in the removal of toxic substances from water. For instance, the adsorption of arsenic species by Iron trimesate MOFs is significantly affected by pH and the structural characteristics of the MOF .

Comparison with Similar MOFs

PropertyIron Trimesate (F-free MIL-100(Fe))Basolite F300
Molecular FormulaC18H8Fe3O16C9H6FeO6
Molecular Weight647.78 g/mol265.98 g/mol
Surface AreaNot specifiedHigh, around 840 m²/g for similar Fe-BTC MOFs
Pore VolumeNot specifiedAround 0.22 cm³/g for similar Fe-BTC MOFs
Adsorption EfficiencypH-dependent, efficient for arsenic speciesHigh efficiency for arsenic species, especially at higher pH

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